Cas no 2081944-93-4 (4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL)

4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL structure
2081944-93-4 structure
Product Name:4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
CAS No:2081944-93-4
MF:C7H5ClN4O
MW:196.593799352646
CID:5692848
PubChem ID:138110297
Update Time:2023-10-13

4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Chemical and Physical Properties

Names and Identifiers

    • CHEMBL4857807
    • 2081944-93-4
    • 4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
    • BDBM50575462
    • Inchi: 1S/C7H5ClN4O/c8-4-1-2-6(13)5(3-4)7-9-11-12-10-7/h1-3,13H,(H,9,10,11,12)
    • InChI Key: XSNIHEDBRUIXEU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C2N=NNN=2)C=1)O

Computed Properties

  • Exact Mass: 196.0151885g/mol
  • Monoisotopic Mass: 196.0151885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.7Ų
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